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Compound of Interest

Compound Name: Ferrous chloride dihydrate

CAS No.: 20049-66-5

Cat. No.: B8270115

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling, storage, and use of air-sensitive ferrous
chloride dihydrate (FeCl₂·2H₂O).

Frequently Asked Questions (FAQs)
Q1: What is ferrous chloride dihydrate and why is it considered air-sensitive?

A1: Ferrous chloride dihydrate is a hydrated form of iron(II) chloride, appearing as a pale

green or yellowish crystalline solid.[1] It is considered air-sensitive because the iron(II) (ferrous)

ion is readily oxidized to the iron(III) (ferric) state in the presence of oxygen, especially in

solution.[2][3] This oxidation can lead to the formation of ferric chloride and iron(III) oxides or

hydroxides, which will impact the integrity and reactivity of the compound in your experiments.

[1][2][3]

Q2: How should I properly store ferrous chloride dihydrate?

A2: To maintain its integrity, ferrous chloride dihydrate should be stored in a tightly closed

container in a cool, dry, and well-ventilated area.[4][5] It is crucial to store it under an inert
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atmosphere, such as nitrogen or argon, to prevent oxidation.[6][7] The material is hygroscopic,

meaning it readily absorbs moisture from the air, which can also promote degradation.[6]

Q3: What are the visible signs of degradation or oxidation of ferrous chloride dihydrate?

A3: Fresh, unoxidized ferrous chloride solutions are typically a pale green color.[8] A color

change to yellow, orange, or brown is a strong indicator of oxidation to ferric chloride.[2][9]

Solid ferrous chloride that has been exposed to air may also exhibit a tan or brownish

appearance.[9]

Q4: What personal protective equipment (PPE) should I use when handling ferrous chloride
dihydrate?

A4: When handling ferrous chloride dihydrate, it is essential to wear appropriate personal

protective equipment. This includes:

Eye Protection: Chemical safety goggles and/or a full face shield.[5][10]

Skin Protection: Impervious protective clothing, such as a lab coat, apron, or coveralls, and

gloves.[4][10]

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator

should be used.[4][5]

Q5: How should I dispose of waste ferrous chloride dihydrate?

A5: Dispose of unused ferrous chloride dihydrate and its containers in accordance with

federal, state, and local regulations.[4] It should be treated as hazardous waste.
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Issue Possible Cause Troubleshooting Steps

Pale green solution turns

yellow/brown during

experiment.

Oxidation of Fe(II) to Fe(III)

due to exposure to air.

1. Ensure all steps are

performed under a continuous

flow of an inert gas (e.g.,

nitrogen or argon).2. Use

degassed solvents for your

reaction.3. If possible, add a

small amount of a reducing

agent, like iron powder, to the

solution to help prevent

oxidation.[9]

Reaction yields are

consistently low or product is

impure.

The starting ferrous chloride

dihydrate may be partially or

fully oxidized.

1. Visually inspect the solid for

any discoloration (yellow or

brown).2. Before use, you can

attempt to purify the ferrous

chloride by recrystallization

under an inert atmosphere.3.

Consider purchasing a new,

sealed bottle of the reagent.

Solid ferrous chloride dihydrate

appears clumpy and

discolored.

The compound has likely been

exposed to both air and

moisture.

1. For non-critical applications,

the material might still be

usable, but expect impurities.2.

For sensitive reactions, it is

highly recommended to

discard the compromised

reagent and use a fresh

supply.

Data Presentation
Table 1: Physical and Chemical Properties of Ferrous Chloride and its Hydrates
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Property
Ferrous Chloride
(Anhydrous)

Ferrous Chloride
Dihydrate

Ferrous Chloride
Tetrahydrate

Chemical Formula FeCl₂ FeCl₂·2H₂O FeCl₂·4H₂O

Molar Mass 126.751 g/mol [8] 161.78 g/mol 198.8102 g/mol [8]

Appearance
White to off-white

solid[8]

Pale green or

yellowish crystalline

solid[1]

Pale green solid[8]

Melting Point 677 °C[8] 120 °C[8] 105 °C[8]

Boiling Point 1,023 °C[8] N/A N/A

Solubility in Water
68.5 g/100 mL (20 °C)

[8]
Highly soluble Highly soluble[8]

Experimental Protocols
Protocol 1: General Handling of Solid Ferrous Chloride Dihydrate in an Inert Atmosphere

This protocol outlines the basic steps for safely handling solid ferrous chloride dihydrate
outside of a glovebox using Schlenk techniques.

Glassware Preparation: All glassware must be thoroughly dried in an oven (e.g., at 125°C

overnight) to remove adsorbed moisture.[11][12][13] Assemble the hot glassware and allow it

to cool under a stream of dry inert gas (nitrogen or argon).

Inert Atmosphere Setup: Connect the reaction flask to a Schlenk line or a manifold that

provides a positive pressure of inert gas. Use a bubbler filled with mineral oil to monitor the

gas flow and prevent over-pressurization.[11][12]

Reagent Transfer:

Briefly remove the stopper from the reaction flask while maintaining a strong outflow of

inert gas to create a protective "curtain."

Quickly add the pre-weighed ferrous chloride dihydrate to the flask.
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Immediately reseal the flask.

Purge the flask with the inert gas for several minutes to remove any air that may have

entered.

Protocol 2: Preparation of a Ferrous Chloride Solution under Inert Atmosphere

This protocol describes the preparation of a ferrous chloride solution for use in a reaction.

Solvent Degassing: Before use, degas the solvent by sparging with an inert gas for at least

30 minutes or by using several freeze-pump-thaw cycles.

Inert Atmosphere Setup: Set up the reaction flask containing the solid ferrous chloride
dihydrate under a positive pressure of inert gas as described in Protocol 1.

Solvent Transfer: Transfer the degassed solvent to the reaction flask via a cannula or a gas-

tight syringe.

Dissolution: Stir the mixture until the ferrous chloride dihydrate is fully dissolved. The

resulting solution should be a pale green color. If the solution appears yellow or brown, it is

an indication of oxidation, and the solution may not be suitable for your intended reaction.
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Workflow for Handling Air-Sensitive Ferrous Chloride Dihydrate
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Caption: Workflow for Handling Air-Sensitive Ferrous Chloride Dihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b8270115?utm_src=pdf-custom-synthesis#bc-rfq
https://www.smolecule.com/products/s1802438
https://www.echemi.com/community/some-questions-about-fecl2-experiment-results_mjart2205312236_525.html
https://chemistry.stackexchange.com/questions/82219/can-a-solution-of-fecl2-go-bad-over-time
https://chemistry.stackexchange.com/questions/82219/can-a-solution-of-fecl2-go-bad-over-time
https://www.technopharmchem.com/application/uploads/files/1559988795_FERROUS_CHLORIDE_HYDRATED.pdf
https://louisville.edu/micronano/files/documents/safety-data-sheets-sds/ferrous-chloride/
https://www.cdhfinechemical.com/images/product/msds/70_442217815_FERROUSCHLORIDE-CASNO-13478-10-9-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC389350250&countryCode=US&language=en
https://en.wikipedia.org/wiki/Iron(II)_chloride
https://www.sciencemadness.org/whisper/viewthread.php?action=printable&tid=13422
https://www.sciencemadness.org/whisper/viewthread.php?action=printable&tid=13422
https://www.harrellindustries.com/wp-content/uploads/2015/10/2900-Ferrous-Chloride-SDS-US1.pdf
https://web.mit.edu/dincalab/docs/anhydroushandling.pdf
http://ccc.chem.pitt.edu/wipf/Web/Air_sensitive_techniques.pdf
https://ehs.umich.edu/wp-content/uploads/2021/06/al_techbull_al134.pdf
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/product/b8270115/docs#technical-support-center-handling-air-sensitive-ferrous-chloride-dihydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8270115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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